![molecular formula C6H10N2O B139025 3-Ethyl-4-methylisoxazol-5-amine CAS No. 153458-34-5](/img/structure/B139025.png)
3-Ethyl-4-methylisoxazol-5-amine
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Overview
Description
3-Ethyl-4-methylisoxazol-5-amine, commonly referred to as 3-EMI, is an organic compound used in a variety of scientific experiments. It is a common reagent in organic synthesis and is used in a variety of laboratory experiments. This compound is a valuable tool for studying biochemical and physiological processes, and has a wide range of applications in scientific research. In
Scientific Research Applications
Organic Chemistry and Catalysis
C-H Bond Activation
A study demonstrated the use of bidentate auxiliaries derived from the isoxazole-3-carboxamide for Pd-catalyzed C(sp(3))-H bond activation. This process facilitates the selective arylation and alkylation of α-aminobutanoic acid derivatives, leading to the synthesis of non-natural amino acids, showcasing the compound's role in enhancing bond activation and formation in organic synthesis (Pasunooti et al., 2015).
Green Chemistry in Azo Dyes Synthesis
Another application is in the aqueous phase synthesis of azo dyes. 3-Methyl-4H-isoxazol-5-one, a related compound, was synthesized from ethyl acetoacetate and hydroxylamine hydrochloride in an aqueous medium. This method exemplifies the compound's relevance in eco-friendly chemistry approaches for synthesizing materials with potential antimicrobial properties (Banpurkar et al., 2018).
Heterocyclization Involving Pyruvic Acids
The chemical behavior of 3-amino-5-methylisoxazole in reactions with pyruvic acid derivatives has been explored, leading to selective synthesis procedures for furanones and pyrrolones. This research highlights its utility in developing synthetic methods for heterocyclic compounds (Morozova et al., 2019).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-ethyl-4-methyl-1,2-oxazol-5-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-3-5-4(2)6(7)9-8-5/h3,7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMAWJIRDEFGIPX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70406111 |
Source
|
Record name | 3-Ethyl-4-methylisoxazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70406111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
153458-34-5 |
Source
|
Record name | 3-Ethyl-4-methylisoxazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70406111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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